Cas no 165377-91-3 ((2,5-dichloro-3-methoxyphenyl)methanol)

• Product Name: (2,5-dichloro-3-methoxyphenyl)methanol
• CAS No: 165377-91-3
• MF: C₈H₈Cl₂O₂
• MW: 207.05392074585
• MDL: MFCD31382557
• CID: 3807695
• PubChem ID: 21478119
• Update Time: 2025-05-21

(2,5-dichloro-3-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,5-dichloro-3-methoxy-
• 2,5-Dichloro-3-methoxybenzyl alcohol
• (2,5-dichloro-3-methoxyphenyl)methanol
• SVLAVGFQGXTHJU-UHFFFAOYSA-N
• AB92999
• 2,5-Dichloro-3-methoxybenzenemethanol
• 165377-91-3
• E81701
• DTXSID601286378
• 2,5-dichloro-3-methoxyphenylmethanol
• AS-84774
• SCHEMBL8818739
• MFCD31382557
• CS-0137100
• 2,5-Dichloro-3-methoxybenzylalcohol

• MDL： MFCD31382557
• Inchi： 1S/C8H8Cl2O2/c1-12-7-3-6(9)2-5(4-11)8(7)10/h2-3,11H,4H2,1H3
• InChI Key： SVLAVGFQGXTHJU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1CO)Cl)OC

Computed Properties

• Exact Mass: 205.9901349g/mol
• Monoisotopic Mass: 205.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2,5-dichloro-3-methoxyphenyl)methanol

Recent Advances in the Study of (2,5-dichloro-3-methoxyphenyl)methanol (CAS: 165377-91-3) in Chemical Biology and Pharmaceutical Research

The compound (2,5-dichloro-3-methoxyphenyl)methanol, with the CAS number 165377-91-3, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its dichloro and methoxy substituents on a phenyl ring, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel antimicrobial and anticancer agents. The unique structural features of this compound make it a valuable scaffold for further chemical modifications and biological evaluations.

One of the key areas of research involving (2,5-dichloro-3-methoxyphenyl)methanol is its role in the synthesis of small-molecule inhibitors targeting specific enzymes or pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of inhibitors for bacterial efflux pumps, which are critical in combating antibiotic resistance. The study highlighted the compound's ability to enhance the efficacy of existing antibiotics when used in combination, suggesting its potential as an adjuvant therapy. The researchers employed a combination of molecular docking and in vitro assays to validate the compound's mechanism of action, providing a robust foundation for future clinical studies.

In addition to its antimicrobial applications, (2,5-dichloro-3-methoxyphenyl)methanol has also been investigated for its anticancer properties. A recent preprint on bioRxiv detailed its use in the synthesis of novel histone deacetylase (HDAC) inhibitors, which are promising candidates for cancer therapy. The study reported that derivatives of this compound exhibited potent inhibitory activity against HDAC isoforms, with selectivity profiles that could minimize off-target effects. These findings underscore the compound's potential as a lead structure for the development of next-generation epigenetic therapies. The research team utilized high-throughput screening and structural optimization to identify the most promising derivatives, paving the way for further preclinical evaluation.

Beyond its direct biological activities, (2,5-dichloro-3-methoxyphenyl)methanol has also been explored for its utility in chemical biology tools. A 2022 publication in ACS Chemical Biology described its incorporation into fluorescent probes for imaging cellular processes. The probes, designed to track the activity of specific enzymes in real-time, demonstrated high sensitivity and specificity in live-cell imaging experiments. This application highlights the compound's versatility and its potential to contribute to advancements in both basic and applied research. The study's authors emphasized the importance of such tools in elucidating complex biological mechanisms and accelerating drug discovery efforts.

In conclusion, the recent research on (2,5-dichloro-3-methoxyphenyl)methanol (CAS: 165377-91-3) underscores its multifaceted role in chemical biology and pharmaceutical development. From antimicrobial adjuvants to anticancer agents and imaging probes, this compound continues to inspire innovative research across multiple disciplines. Future studies are expected to further explore its therapeutic potential and expand its applications in drug discovery and beyond. The ongoing investigations into its mechanism of action and structural optimization will likely yield new insights and opportunities for the field.